Cas no 1342775-40-9 (2-(Azetidin-3-yloxy)butanenitrile)
1342775-40-9 structure
Product Name:2-(Azetidin-3-yloxy)butanenitrile
CAS No:1342775-40-9
Molecular Formula:C7H12N2O
Molecular Weight:140.182981491089
CID:5698628
PubChem ID:63104783
2-(Azetidin-3-yloxy)butanenitrile Properties
Names and Identifiers
-
- AKOS012405475
- 1342775-40-9
- EN300-1146015
- 2-(azetidin-3-yloxy)butanenitrile
- CS-0296476
- Butanenitrile, 2-(3-azetidinyloxy)-
-
- InChIKey： VKBQDPYKPDRLIS-UHFFFAOYSA-N
- Inchi： 1S/C7H12N2O/c1-2-6(3-8)10-7-4-9-5-7/h6-7,9H,2,4-5H2,1H3
- SMILES： O(C(C#N)CC)C1CNC1
Computed Properties
- Exact Mass: 140.094963011g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 3
- Monoisotopic Mass: 140.094963011g/mol
- Heavy Atom Count: 10
- Complexity: 145
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.2
- Topological Polar Surface Area: 45Ų
Experimental Properties
- Boiling Point: 236.3±35.0 °C(Predicted)
- pka: 9.26±0.40(Predicted)
- Density: 1.03±0.1 g/cm3(Predicted)
2-(Azetidin-3-yloxy)butanenitrile Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1146015-1.0g |
2-(azetidin-3-yloxy)butanenitrile |
1342775-40-9 | 1g |
$0.0 |
2-(Azetidin-3-yloxy)butanenitrile Related Literature
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Yechezkel Barenholz Nanoscale, 2020,12, 1894-1903
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Daichi Oka CrystEngComm, 2017,19, 2144-2162
-
Haifeng Wang Phys. Chem. Chem. Phys., 2018,20, 24011-24018
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Diana Dahliah,Gian-Marco Rignanese,Geoffroy Hautier J. Mater. Chem. C, 2020,8, 9352-9357
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Ioanna M. Pateli,Andrew P. Abbott,Koen Binnemans,Nerea Rodriguez Rodriguez RSC Adv., 2020,10, 28879-28890
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7. Interaction analyses of SARS-CoV-2 spike protein based on fragment molecular orbital calculations†Kazuki Akisawa,Ryo Hatada,Koji Okuwaki,Yuto Komeiji,Shigenori Tanaka RSC Adv., 2021,11, 3272-3279
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George M. Psofogiannakis,Theodore A. Steriotis,Athanassios B. Bourlinos,Evangellos P. Kouvelos,Georgia Ch. Charalambopoulou,Athanassios K. Stubos,George E. Froudakis Nanoscale, 2011,3, 933-936
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Yaofang Zhang,Joseph A. Caruso Anal. Methods, 2010,2, 1243-1248
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Yongjin Ma,Jing Jiang,Anquan Zhu,Pengfei Tan,Yuan Bian,Weixuan Zeng,Hao Cui,Jun Pan Inorg. Chem. Front., 2018,5, 2579-2586
1342775-40-9 (2-(Azetidin-3-yloxy)butanenitrile) Related Products
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